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molecular formula C16H20O6 B8729893 3,4-Dimethoxybenzylidenemalonic acid diethyl ester CAS No. 15818-13-0

3,4-Dimethoxybenzylidenemalonic acid diethyl ester

Cat. No. B8729893
CAS RN: 15818-13-0
M. Wt: 308.33 g/mol
InChI Key: FASDMQRNYJBJQK-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US08106053B2

Procedure details

3,4-dimethoxybenzaldehyde (Veratraldehyde) (9.13 g, 55 mM) was heated with malonic acid diethyl ester (8.00 g, 50 mM), acetic acid (0.29 ml) and piperidine (0.74 ml) in benzene (100 ml) in an apparatus equipped with a water separator (Dean-Stark tube) until 50 mM water was separated. After washing the benzene solution with water, it was dried over anhydrous magnesium sulfate. After drying, benzene was evaporated under reduced pressure to obtain a crude product (15.40 g). The crude product thus obtained is pure enough, and can be used in the subsequent reaction without further purification.
Name
3,4-dimethoxybenzaldehyde
Quantity
9.13 g
Type
reactant
Reaction Step One
Name
malonic acid diethyl ester
Quantity
8 g
Type
reactant
Reaction Step One
Name
acetic acid
Quantity
0.29 mL
Type
reactant
Reaction Step One
Name
piperidine
Quantity
0.74 mL
Type
reactant
Reaction Step One
Name
benzene
Quantity
100 mL
Type
solvent
Reaction Step One
Name
water
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Two
Name
water
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Two
Name
crude product

Identifiers

REACTION_CXSMILES
[CH3:1][O:2][C:3]1[CH:4]=[C:5]([CH:8]=[CH:9][C:10]=1[O:11][CH3:12])[CH:6]=O.[CH2:13]([O:15][C:16](=[O:23])[CH2:17][C:18]([O:20][CH2:21][CH3:22])=[O:19])[CH3:14].C(O)(=O)C.N1CCCCC1>C1C=CC=CC=1.O>[CH2:13]([O:15][C:16](=[O:23])[C:17](=[CH:6][C:5]1[CH:8]=[CH:9][C:10]([O:11][CH3:12])=[C:3]([O:2][CH3:1])[CH:4]=1)[C:18]([O:20][CH2:21][CH3:22])=[O:19])[CH3:14]

Inputs

Step One
Name
3,4-dimethoxybenzaldehyde
Quantity
9.13 g
Type
reactant
Smiles
COC=1C=C(C=O)C=CC1OC
Name
malonic acid diethyl ester
Quantity
8 g
Type
reactant
Smiles
C(C)OC(CC(=O)OCC)=O
Name
acetic acid
Quantity
0.29 mL
Type
reactant
Smiles
C(C)(=O)O
Name
piperidine
Quantity
0.74 mL
Type
reactant
Smiles
N1CCCCC1
Name
benzene
Quantity
100 mL
Type
solvent
Smiles
C1=CC=CC=C1
Step Two
Name
water
Quantity
0 (± 1) mol
Type
solvent
Smiles
O
Name
water
Quantity
0 (± 1) mol
Type
solvent
Smiles
O

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

CUSTOM
Type
CUSTOM
Details
was separated
WASH
Type
WASH
Details
After washing the benzene solution with water, it
DRY_WITH_MATERIAL
Type
DRY_WITH_MATERIAL
Details
was dried over anhydrous magnesium sulfate
CUSTOM
Type
CUSTOM
Details
After drying
CUSTOM
Type
CUSTOM
Details
benzene was evaporated under reduced pressure
CUSTOM
Type
CUSTOM
Details
to obtain a crude product (15.40 g)

Outcomes

Product
Name
crude product
Type
product
Smiles
C(C)OC(C(C(=O)OCC)=CC1=CC(=C(C=C1)OC)OC)=O

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.